Cas no 27268-31-1 (Benzenesulfonic acid,4-[4-[[4-(dimethylamino)phenyl]methylene]-4,5-dihydro-3-methyl-5-oxo-1H-pyrazol-1-yl]-,potassium salt (1:1))

• Product Name: Benzenesulfonic acid,4-[4-[[4-(dimethylamino)phenyl]methylene]-4,5-dihydro-3-methyl-5-oxo-1H-pyrazol-1-yl]-,potassium salt (1:1)
• CAS No: 27268-31-1
• MF: C₁₉H₁₈KN₃O₄S
• MW: 423.527224063873
• CID: 268833
• PubChem ID: 23690061
• Update Time: 2025-04-19

Benzenesulfonic acid,4-[4-[[4-(dimethylamino)phenyl]methylene]-4,5-dihydro-3-methyl-5-oxo-1H-pyrazol-1-yl]-,potassium salt (1:1) Chemical and Physical Properties

Names and Identifiers

• Benzenesulfonic acid,4-[4-[[4-(dimethylamino)phenyl]methylene]-4,5-dihydro-3-methyl-5-oxo-1H-pyrazol-1-yl]-,potassium salt (1:1)
• Benzenesulfonic acid,4-[4-[[4-(dimethylamino)phenyl]methylene]-4,5-dihydro-3-methyl-5-oxo-1H-pyrazol-1-yl]-,potassium salt (1
• potassium,4-[4-[[4-(dimethylamino)phenyl]methylidene]-3-methyl-5-oxopyrazol-1-yl]benzenesulfonate
• Potassium 4-(4-((4-(dimethylamino)phenyl)methylene)-4,5-dihydro-3-methyl-5-oxo-1H-pyrazol-1-yl)benzenesulphonate
• potassium 4-[(4Z)-4-{[4-(dimethylamino)phenyl]methylidene}-3-methyl-5-oxo-4,5-dihydro-1H-pyrazol-1-yl]benzenesulfonate
• Potassium,4-[4-[[4-(dimethylammino)phenyl]methylene]-4,5-dihydro-3-methyl-5-oxo-1H-pyrazol-1-yl]benzenesulfonate
• EINECS 248-380-9
• POTASSIUM 4-[4-[[4-(DIMETHYLAMINO)PHENYL]METHYLENE]-4,5-DIHYDRO-3-METHYL-5-OXO-1H-PYRAZOL-1-YL]BENZENESULFONATE
• 27268-31-1

• Inchi： 1S/C19H19N3O4S.K/c1-13-18(12-14-4-6-15(7-5-14)21(2)3)19(23)22(20-13)16-8-10-17(11-9-16)27(24,25)26;/h4-12H,1-3H3,(H,24,25,26);/q;+1/p-1/b18-12-;
• InChI Key： GSFOLXRTBCOVNG-UWRQUICRSA-M
• SMILES： [K+].S(C1C=CC(=CC=1)N1C(/C(=C\C2C=CC(=CC=2)N(C)C)/C(C)=N1)=O)(=O)(=O)[O-]

Computed Properties

• Exact Mass: 423.06564
• Monoisotopic Mass: 423.065509
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 28
• Rotatable Bond Count: 4
• Complexity: 729
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 102

Experimental Properties

• Boiling Point: °Cat760mmHg
• Flash Point: °C
• PSA: 93.11